Cas no 2229635-61-2 (1-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine)

• Product Name: 1-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine
• CAS No: 2229635-61-2
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5805532
• PubChem ID: 165678913
• Update Time: 2025-06-08

1-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine
• 2229635-61-2
• 1-methyl-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperazine
• EN300-1795857

• Inchi： 1S/C11H20N4/c1-9(2)15-8-10(6-13-15)11-7-12-4-5-14(11)3/h6,8-9,11-12H,4-5,7H2,1-3H3
• InChI Key： YQWZIIAGWQIMOS-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1C=NN(C(C)C)C=1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine

Introduction to 1-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine (CAS No. 2229635-61-2)

1-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine, identified by its CAS number 2229635-61-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound combines elements of pyrazole and piperazine moieties, which are well-documented for their versatile biological activities. The structural features of this molecule, particularly the presence of a propyl group and a methyl substituent, contribute to its unique pharmacophoric properties, making it a valuable candidate for further exploration in drug discovery and development.

The compound belongs to a broader class of scaffolds that have been extensively studied for their potential therapeutic applications. Pyrazole derivatives, in particular, have shown promise in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer effects. The piperazine ring, known for its ability to enhance solubility and bioavailability, further enhances the compound's appeal as a drug-like molecule.

In recent years, there has been growing interest in the development of novel compounds that can modulate central nervous system (CNS) activity. 1-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine exhibits structural similarities to known CNS-active agents, suggesting potential applications in the treatment of neurological disorders. Preliminary studies have indicated that this compound may interact with specific neurotransmitter receptors, although further research is needed to fully elucidate its mechanism of action.

The synthesis of 1-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the pyrazole core, followed by functionalization with the piperazine moiety and the propyl group. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired structural complexity.

One of the key challenges in working with this compound is its potential sensitivity to environmental conditions. Like many heterocyclic compounds, 1-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine may require storage under inert conditions to prevent degradation. Researchers must also consider solubility issues, as the compound's polarity may necessitate the use of specialized solvents for both synthesis and analysis.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques can predict how 1-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine might interact with biological targets, providing valuable insights into its pharmacological properties before experimental validation is conducted. This approach has significantly reduced the time and resources required for hit identification in drug discovery pipelines.

In clinical settings, the evaluation of 1-methyl-2-1-(propan-2-y l)-1H-pyrazol -4 - ylpiperazine will involve both in vitro and in vivo studies. In vitro assays can assess its binding affinity to relevant receptors and enzymes, while animal models can provide insights into its behavioral effects and toxicity profile. These studies are crucial for determining whether the compound has sufficient therapeutic potential to proceed to human trials.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. Developers of 1-methyl - 2 - 1 - (propan - 2 - yl) - 1 H - pyrazol - 4 - ylpiperazine must navigate these requirements carefully to ensure compliance with international standards. Collaboration between academic researchers and industry partners is often necessary to streamline this process and bring new treatments to market more efficiently.

As our understanding of complex biological systems grows, so does the demand for innovative compounds like 1-methyl - 2 - 1 - (propan - 2 - yl) - 1 H - pyrazol - 4 - ylpiperazine. Its unique structural features offer a promising foundation for developing novel therapeutics that address unmet medical needs. Continued research into this compound will likely yield insights not only into its potential applications but also into broader principles of drug design and molecular interactions.